Cas no 260441-99-4 ((S)-(-)-2,2'-Bis(methoxymethox)

(S)-(-)-2,2'-Bis(methoxymethoxy)-1,1'-binaphthyl is a chiral auxiliary and ligand widely used in asymmetric synthesis. Its key advantages include high enantioselectivity in catalytic reactions, such as hydrogenations and C–C bond formations, due to its rigid binaphthyl backbone and methoxymethoxy substituents. The compound’s steric and electronic properties enhance coordination with transition metals, facilitating efficient stereocontrol. It is particularly valuable in pharmaceutical and fine chemical synthesis, where precise chirality is critical. The (S)-(-)-enantiomer offers consistent performance in asymmetric transformations, making it a preferred choice for researchers seeking reproducible results. Its stability under various reaction conditions further underscores its utility in advanced synthetic applications.

(S)-(-)-2,2'-Bis(methoxymethox structure

260441-99-4 structure

Product Name:(S)-(-)-2,2'-Bis(methoxymethox

CAS No:260441-99-4

MF:C₃₆H₄₄B₂O₈

MW:626.351771354675

CID:860235

PubChem ID:73995129

Update Time:2025-05-27

(S)-(-)-2,2'-Bis(methoxymethox Chemical and Physical Properties

Names and Identifiers

- (S)-(-)-2,2'-Bis(methoxymethox
- 2,2'-[2,2'-Bis(methoxymethoxy)-1,1'-binaphthalene-3,3'-diyl]bis(4 ,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- (S)-2,2'-Bis(methoxymethoxy)-1,1'-binaphthyl-3,3'-diboronic Acid Pinacol Ester
- 2,2'-diiodo-9,9'-spirobifluorene
- 260442-17-9
- E91109
- (R)-2,2'-Bis(methoxymethoxy)-1,1'-binaphthyl-3,3'-diboronic acid pinacol ester
- 1,3,2-Dioxaborolane, 2,2'-[2,2'-bis(methoxymethoxy)[1,1'-binaphthalene]-3,3'-diyl]bis[4,4,5,5-tetramethyl-
- DTXSID201110903
- CS-0086961
- 955405-38-6
- CS-0086964
- 2,2a(2)-[2,2a(2)-Bis(methoxymethoxy)[1,1a(2)-binaphthalene]-3,3a(2)-diyl]bis[4,4,5,5-tetramethyl-1,3,2-dioxaborolane]
- MFCD16294496
- 2,2'-(2,2'-BIS(METHOXYMETHOXY)-[1,1'-BINAPHTHALENE]-3,3'-DIYL)BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE)
- (2,2'-Bis(methoxymethoxy)-3'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-binaphthalen]-3-yl)boronic acid
- 2-[3-(methoxymethoxy)-4-[2-(methoxymethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl]naphthalen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- (R)-(+)-2,2'-Bis(methoxymethox
- (1S)-(2,2'-Bis(methoxymethoxy)-3'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-binaphthalen]-3-yl)boronic acid
- 2-[3-(Methoxymethoxy)-4-[2-(methoxymethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthyl]-2-naphthyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- (2,2'-Bis(methoxymethoxy)-3'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-binaphthalen]-3-yl)boronicacid
- rac-2,2'-Bis(methoxymethoxy)-1,1'-binaphthyl-3,3'-diboronic acid pinacol ester
- 260441-99-4
- MDL： MFCD16294496
- Inchi： 1S/C36H44B2O8/c1-33(2)34(3,4)44-37(43-33)27-19-23-15-11-13-17-25(23)29(31(27)41-21-39-9)30-26-18-14-12-16-24(26)20-28(32(30)42-22-40-10)38-45-35(5,6)36(7,8)46-38/h11-20H,21-22H2,1-10H3
- InChI Key： WHKQTTJXRFHDJJ-UHFFFAOYSA-N
- SMILES： O1B(C2C=C3C=CC=CC3=C(C=2OCOC)C2=C3C=CC=CC3=CC(B3OC(C)(C)C(C)(C)O3)=C2OCOC)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 626.32200
Monoisotopic Mass: 626.322
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 46
Rotatable Bond Count: 9
Complexity: 926
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73.8A^2

Experimental Properties

Color/Form: No data avaiable
Density: 1.2±0.1 g/cm3
Melting Point: 193-195℃
Boiling Point: 698.3±55.0 °C at 760 mmHg
Flash Point: 376.1±31.5 °C
PSA: 73.84000
LogP: 6.22380
Vapor Pressure: 0.0±2.1 mmHg at 25°C

(S)-(-)-2,2'-Bis(methoxymethox Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

(S)-(-)-2,2'-Bis(methoxymethox Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0192-500mg	(S)-(-)-2,2'-Bis(methoxymethox	260441-99-4	98%,99%e.e.	500mg	¥1152.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S99700-500mg	2,2'-[2,2'-Bis(methoxymethoxy)-1,1'-binaphthalene-3,3'-diyl]bis(4 ,4,5,5-tetramethyl-1,3,2-dioxaborolane)	260441-99-4		500mg	¥2658.0	2021-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S854120-500mg	(S)-2,2'-Bis(methoxymethoxy)-1,1'-binaphthyl-3,3'-diboronic Acid Pinacol Ester	260441-99-4	≥98%,99%e.e.	500mg	￥2,188.00	2022-09-28
Ambeed	A316969-250mg	(S)-2,2'-Bis(methoxymethoxy)-1,1'-binaphthyl-3,3'-diboronic acid pinacol ester	260441-99-4	98%	250mg	$149.0	2025-02-20
Ambeed	A316969-100mg	(S)-2,2'-Bis(methoxymethoxy)-1,1'-binaphthyl-3,3'-diboronic acid pinacol ester	260441-99-4	98%	100mg	$100.0	2025-02-20
Ambeed	A316969-1g	(S)-2,2'-Bis(methoxymethoxy)-1,1'-binaphthyl-3,3'-diboronic acid pinacol ester	260441-99-4	98%	1g	$560.0	2025-02-20